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Compound of Interest

Compound Name: Diphenyl sulfoxide

Cat. No.: B377121 Get Quote

For researchers and scientists in the fast-paced world of drug development, the safe handling

of chemical reagents is paramount. This guide provides essential, immediate safety and

logistical information for handling Diphenyl sulfoxide, ensuring the protection of personnel

and the integrity of your research.

Diphenyl sulfoxide is a compound that requires careful handling due to its potential to cause

irritation to the eyes, respiratory system, and skin.[1] Adherence to proper safety protocols is

crucial to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Diphenyl sulfoxide is classified as a hazardous substance.[1] It can cause inflammation of the

skin upon contact and may exacerbate pre-existing dermatitis.[1] While not classified as

harmful by ingestion, it may still be damaging to health, particularly for individuals with pre-

existing organ damage.[1] It is also important to avoid breathing in the dust of this compound

as it can cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Diphenyl sulfoxide:
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles

Must be compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[2]

[3][4] Ensure eyewash stations

are readily accessible.[5]

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for any damage

before use.[6]

Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2][4]

Contaminated clothing should

be laundered separately

before reuse.[1]

Respiratory Particulate respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used

whenever workplace

conditions warrant it,

particularly when generating

dust.[2][4]

Operational Plan for Safe Handling
A systematic approach to handling Diphenyl sulfoxide is crucial for minimizing exposure and

preventing accidents.

1. Preparation:

Ensure you are in a well-ventilated area.[1]

Confirm that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before starting work.
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Keep containers of Diphenyl sulfoxide securely sealed when not in use.[1]

2. Handling:

Avoid all personal contact, including inhalation of dust.[1]

Do not eat, drink, or smoke in the handling area.[1][5]

Avoid generating dust.[1][4] Use dry clean-up procedures for any spills.[1]

Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][3]

Keep containers tightly closed.[3][4][5]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Minor Spills:

Clean up all spills immediately.[1]

Wear appropriate PPE, including a dust respirator.[1]

Use dry clean-up procedures; avoid generating dust.[1]

Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, and labeled

container for disposal.[1]

Major Spills:

Alert personnel in the area and contact emergency responders.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b377121?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://aksci.com/sds/M332_SDS.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Phenyl-sulfoxide-97percent.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/Phenyl-sulfoxide-97percent.pdf
https://aksci.com/sds/M332_SDS.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b377121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or water courses.[1]

Recover the product wherever possible and place it in sealed containers for disposal.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2][4]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[2] Wash clothing before reuse.[2][4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Get medical aid.[2]

Disposal Plan
All waste, including spilled material and contaminated items, must be handled in accordance

with local, state, and federal regulations.[1] Dispose of contents and containers to an approved

waste disposal plant.[5]

Physicochemical Properties of Diphenyl Sulfoxide
The following table summarizes key quantitative data for Diphenyl sulfoxide:
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Property Value

Appearance Off-white powder/solid[3]

Odor Odorless[3][6]

Melting Point 66 - 71 °C / 150.8 - 159.8 °F[3]

Boiling Point 206 - 208 °C / 402.8 - 406.4 °F @ 13 mmHg[3]

Molecular Formula C12H10OS[6]

Molecular Weight 202.28 g/mol [2]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the logical workflow for responding to a chemical spill of

Diphenyl sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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